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Compound of Interest

Compound Name: 4-Bromo-2,5-dimethylpyridine

Cat. No.: B169587

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of 4-
Bromo-2,5-dimethylpyridine (CAS No. 17117-23-6). The information has been compiled from
available safety data sheets of the compound and its structural analogs, intended to provide a
thorough guide for its safe use in a laboratory research and development setting.

~hemical Identificati | Physical .

Identifier Value

Chemical Name 4-Bromo-2,5-dimethylpyridine
CAS Number 17117-23-6

Molecular Formula C7HsBrN

Molecular Weight 186.05 g/mol

Appearance Solid (form may vary)

Storage Temperature 2-8°C, under inert atmosphere

Note: Detailed physical properties such as melting point, boiling point, and density for 4-
Bromo-2,5-dimethylpyridine are not consistently available. Researchers should handle this
compound with the assumption that it may be volatile and should be stored as recommended.
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Hazard Identification and GHS Classification

4-Bromo-2,5-dimethylpyridine is classified as a hazardous substance. The following GHS

hazard classifications have been reported for this compound and its close isomers.

GHS . . Hazard
Hazard Class . Pictogram Signal Word
Classification Statement
Acute Toxicity, L, ) H302: Harmful if
Category 4 lualt text Warning
Oral swallowed.
Skin
) o b, ) H315: Causes
Corrosion/Irritatio ~ Category 2 lalt text Warning o
skin irritation.
n
Serious Eye H318: Causes
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Hazard Identification

Label Elements

Signal Word: Danger
Signal Word: Warning

H318: Causes serious eye damage

4-Bromo-2,5-dimethylpyridi

H335: May cause respiratory irritation

CAS: 17117-23-6

H315: Causes skin irritation

H302: Harmful if swallowed

Click to download full resolution via product page

Caption: GHS hazard classification pathway for 4-Bromo-2,5-dimethylpyridine.

First-Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes while removing all
contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention from an ophthalmologist.

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion . . . .
mouth with water. Seek immediate medical
attention.

Emergency First-Aid Workflow
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Caption: Decision-making workflow for first-aid response to exposure.

Fire-Fighting Measures
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Aspect Recommendation

Use water spray, dry chemical, carbon dioxide

Suitable Extinguishing Media )
(COy2), or alcohol-resistant foam.

Thermal decomposition can lead to the release
of irritating and toxic gases and vapors,

Specific Hazards including nitrogen oxides (NOXx), carbon
monoxide (CO), carbon dioxide (COz), and
hydrogen bromide (HBr).

Firefighters should wear self-contained
Protective Equipment breathing apparatus (SCBA) and full protective

gear.

Handling and Storage

Experimental Protocol for Safe Handling:

Engineering Controls: All handling of 4-Bromo-2,5-dimethylpyridine should be conducted
in a well-ventilated area, preferably within a certified chemical fume hood. Eyewash stations
and safety showers must be readily accessible.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection: Wear a lab coat, and chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If working outside of a fume hood or if aerosolization is possible, a
NIOSH-approved respirator with an organic vapor cartridge is required.

Handling Procedures:
o Avoid contact with skin, eyes, and clothing.

o Avoid inhalation of dust or vapors.
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o Use spark-proof tools and explosion-proof equipment if the material is handled in a way
that could generate dust clouds.

o Wash hands thoroughly after handling.

e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
o Recommended storage is at 2-8°C under an inert atmosphere (e.g., argon or nitrogen).

o Keep away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection

Parameter Value

No specific occupational exposure limits have

been established for 4-Bromo-2,5-
Occupational Exposure Limits dimethylpyridine. Handle with caution and use

appropriate engineering controls to minimize

exposure.

] ) Use in a chemical fume hood. Ensure adequate
Engineering Controls

ventilation.
Eye/Face Protection Chemical safety goggles and face shield.
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).
Skin and Body Protection Lab coat, closed-toe shoes.

) ) NIOSH-approved respirator with organic vapor
Respiratory Protection ) ) o
cartridge if ventilation is inadequate.

Toxicological Information

Detailed toxicological studies for 4-Bromo-2,5-dimethylpyridine are not readily available. The
hazard assessment is based on the GHS classifications of the compound and its isomers.
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Effect Information
Harmful if swallowed. Data for dermal and
Acute Toxicity inhalation toxicity are not available, but

exposure should be avoided.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye damage.

Respiratory or Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)

No data available.

Aspiration Hazard

No data available.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Material

Safety Data Sheet (MSDS) provided by the manufacturer. Researchers should always consult

the original MSDS for the most accurate and up-to-date information. All laboratory work should

be conducted by trained professionals in accordance with established safety protocols.

 To cite this document: BenchChem. [Technical Guide to 4-Bromo-2,5-dimethylpyridine: A
Material Safety Data Sheet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169587#4-bromo-2-5-dimethylpyridine-material-

safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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